1-(4-Benzylpiperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C22H30N2O4.2ClH/c1-26-20-9-6-10-21(27-2)22(20)28-17-19(25)16-24-13-11-23(12-14-24)15-18-7-4-3-5-8-18;;/h3-10,19,25H,11-17H2,1-2H3;2*1H
• InChI Key: KSEDGJYAUODKOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCC(CN2CCN(CC2)CC3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C22H32Cl2N2O4
• Molecular Weight: 459.4 g/mol
• CAS No.: 1216829-84-3

Description

1-(4-Benzylpiperazin-1-yl)-3-(2,6-dimethoxyphenoxy)propan-2-ol dihydrochloride, commonly known as BRL-15572, is a selective dopamine D3 receptor antagonist. It was first synthesized in 2005 by researchers at the University of Bristol, UK, and has since been used in scientific research to investigate the role of dopamine D3 receptors in various physiological and pathological processes.

Scientific Research Applications

Structural Optimization and Biological Activity

Research efforts have been focused on optimizing the structure of related compounds to enhance their selectivity and potency as agonists or antagonists for various receptors. For example, the study by Collins et al. (1998) explored the structure-activity relationship around the phenyl alkyl ether moiety, leading to the development of potent and selective agonists with improved aqueous solubility, targeting the PPARgamma receptor (Collins et al., 1998).

Mechanism of Action and Binding Studies

Understanding the binding mechanism of these compounds to their targets is crucial for drug design. Xu et al. (2016) conducted a detailed study on the conformational analysis, molecular docking, and binding mechanisms of an arylpiperazine derivative, offering insights into its interaction with the α1A-adrenoceptor. This research can serve as a basis for designing highly selective antagonists (Xu et al., 2016).